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Technical Support Center: Cereclor High-
Temperature Applications
This guide provides troubleshooting advice and answers to frequently asked questions for

researchers and scientists utilizing Cereclor (chlorinated paraffins) in high-temperature

applications. The focus is on understanding and minimizing volatility to ensure formulation

stability and performance.

Frequently Asked Questions (FAQs)
FAQ 1: What is Cereclor and why does it exhibit
volatility at high temperatures?
Cereclor is the trade name for a range of chlorinated paraffins (CPs).[1] These are complex

mixtures of polychlorinated n-alkanes, categorized by their carbon chain length and degree of

chlorination (typically 30-70% by weight).[2][3] They are used as plasticizers, flame retardants,

and extreme pressure additives in various materials like plastics, sealants, and lubricants.[2]

At elevated temperatures, the volatility and degradation of Cereclor are primarily driven by a

process called dehydrochlorination. The presence of unstable chlorine atoms, particularly at the

ends of the carbon chain, can lead to the elimination of hydrogen chloride (HCl). This process

initiates a chain reaction that forms double bonds (alkenes), leading to discoloration, and can

be accelerated by the released HCl. Further decomposition can cleave the carbon chains,

creating smaller, more volatile molecules.[4][5]
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Caption: Thermal decomposition pathway of Cereclor.

FAQ 2: How does the specific grade of Cereclor affect its
volatility?
The volatility of a Cereclor grade is influenced by its carbon chain length and, to a lesser

extent, its chlorine content.
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Carbon Chain Length: Longer carbon chains (e.g., C>20) result in a higher molecular weight,

which generally leads to lower vapor pressure and reduced volatility.[6][7] Grades described

as "wax grades" or "long chain" are typically less volatile than short-chain (SCCP, C10-13) or

medium-chain (MCCP, C14-17) grades.[3][8][9]

Chlorine Content: While higher chlorine content increases the molecular weight, the primary

factor for volatility remains the underlying paraffin chain length. However, stability can be

affected by the chlorination pattern.

For high-temperature applications, selecting a grade with a longer carbon chain is a primary

strategy to minimize volatility.

Table 1: Comparison of Select Cereclor Grades

Grade Chain Length Chlorine (%) Key Characteristics

Cereclor 42 >C20 (Wax Grade) 42
High viscosity, low

volatility.[9]

Cereclor 48 >C20 (Wax Grade) 48
High viscosity, low

volatility.[8][10]

Cereclor S52 C14-C17 (Mid-Chain) 52
Versatile secondary

plasticizer.[11]

Cereclor S58 C14-C17 (Mid-Chain) ~58

High molecular

weight, low volatility

grade.[12][13]

Cereclor M50 C18-20 (Long-Chain) 50
Medium chlorine

content.[14]

Troubleshooting Guide
Issue 1: My formulation is showing significant weight
loss at high temperatures.
This is a direct indicator of volatility. The primary causes are the thermal decomposition of

Cereclor and the evaporation of the resulting smaller molecules.
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Troubleshooting Steps:

Grade Selection: Re-evaluate your Cereclor grade. If using a short or medium-chain grade,

consider switching to a long-chain (C>20) or high molecular weight grade like Cereclor 48 to

reduce intrinsic volatility.[8][10]

Add a Heat Stabilizer: Incorporate a heat stabilizer into your formulation. Stabilizers are

crucial for preventing thermal degradation.[3] They work by scavenging the initial HCl

produced, which breaks the catalytic cycle of dehydrochlorination.

Reduce Thermal Exposure: Minimize the time your formulation is held at peak temperature

during processing to the extent possible.

Consider Polymeric Plasticizers: For very demanding applications, investigate polymeric

plasticizers, which have significantly higher molecular weights and are inherently less prone

to migration and volatility.[15][16]
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Mechanism of Heat Stabilizers
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Caption: How heat stabilizers interrupt degradation.

Issue 2: The material is discoloring (yellowing/browning)
during processing.
Discoloration is a visual sign of thermal degradation, specifically the formation of conjugated

polyene structures after dehydrochlorination.
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Troubleshooting Steps:

Incorporate a Heat Stabilizer: This is the most effective solution. Stabilizers like epoxidized

vegetable oils or organophosphorous compounds are often added to commercial Cereclor
to improve stability.[3] If discoloration persists, you may need a more robust or higher

concentration of stabilizer.

Refine Raw Materials: Impurities in the base paraffin wax used to produce Cereclor, such as

branched-chain alkanes, aromatics, or nitrogen compounds, can negatively impact thermal

stability. Ensure you are using a high-purity grade of Cereclor.

Check for Synergistic Effects: Analyze other components in your formulation. Certain

additives may inadvertently accelerate the degradation of Cereclor at high temperatures.

Processing Atmosphere: If possible, processing in an inert atmosphere (e.g., nitrogen) can

sometimes mitigate discoloration caused by oxidation, which can be a secondary

degradation pathway.

Table 2: Common Heat Stabilizer Types for Chlorinated Paraffins

Stabilizer Type Mechanism Examples

Epoxidized Compounds HCl Scavenger
Epoxidized Soybean Oil

(ESO), Epoxidized Linseed Oil

Organophosphites HCl Scavenger, Antioxidant
Tris(nonylphenyl) phosphite

(TNPP)

Metal Soaps/Carboxylates HCl Scavenger Calcium/Zinc Stearates

Glycerides Thermostabilizing effect
Glycerol esters of

monocarboxylic acids[17]

Experimental Protocols
Protocol 1: Quantifying Volatility using
Thermogravimetric Analysis (TGA)
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This protocol allows for the precise measurement of weight loss as a function of temperature,

providing quantitative data on the volatility and thermal stability of your formulation.

Objective: To compare the thermal stability of different Cereclor formulations.

Methodology:

Sample Preparation: Prepare 5-10 mg samples of your cured/final material. Ensure samples

are of a consistent size and form.

Instrument Setup:

Instrument: Thermogravimetric Analyzer (TGA).

Atmosphere: Nitrogen (or air, depending on the application environment you wish to

simulate) at a constant flow rate (e.g., 20 mL/min).

Temperature Program:

Equilibrate at 30°C.

Ramp from 30°C to 600°C at a heating rate of 10°C/min.

Data Analysis:

Plot weight percent (%) vs. temperature (°C).

Determine the onset temperature of decomposition (T_onset), often defined as the

temperature at which 5% weight loss occurs (T_d5%).

Compare the T_d5% values for different formulations. A higher T_d5% indicates greater

thermal stability and lower volatility at a given temperature.

Compare the total weight loss within your application's temperature range.

Protocol 2: Workflow for Developing a High-Temperature
Formulation
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This logical workflow guides the selection and validation process for incorporating Cereclor
into a new high-temperature application.

High-Temperature Formulation Workflow

1. Define Temperature
& Performance Requirements

2. Select Candidate Cereclor Grade
(Prioritize Long-Chain / High MW)

3. Select Heat Stabilizer(s)

4. Prepare Initial Formulations
(Vary Stabilizer Concentration)

5. Conduct Thermal Analysis (TGA)
Measure T_d5% and Weight Loss

6. Evaluate Physical Properties
(e.g., Hardness, Color) Post-Heat Aging

Decision

7. Optimize Formulation

Requirements
Not Met

8. Final Validation

Requirements
Met
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Caption: Experimental workflow for formulation development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tri-iso.com [tri-iso.com]

2. atamankimya.com [atamankimya.com]

3. Chlorinated paraffins - Wikipedia [en.wikipedia.org]

4. The thermal transformation mechanism of chlorinated paraffins: An experimental and
density functional theory study - PubMed [pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. CERECLOR - Ataman Kimya [atamanchemicals.com]

7. plasticxperts.com [plasticxperts.com]

8. Cereclor 48 | Coatings, Adhesives and Sealants (Flame Retardant and Plasticizer) [tri-
iso.com]

9. Cereclor 42 | Coatings, Adhesives and Sealants (Plasticizer and Flame Retardant) [tri-
iso.com]

10. tri-iso.com [tri-iso.com]

11. Inovyn An INOES company | Cereclor S52 [sealandchem.com]

12. Chlorinated Paraffin Archives | Sea-Land Chemical Company [sealandchem.com]

13. Cereclor S58 | Coatings, Adhesives, Sealants Applications | Plasticizer and Fla [tri-
iso.com]

14. Inovyn An INOES company | Cereclor M50 [sealandchem.com]

15. mdpi.com [mdpi.com]

16. bastone-plastics.com [bastone-plastics.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8269983?utm_src=pdf-body-img
https://www.benchchem.com/product/b8269983?utm_src=pdf-custom-synthesis
https://www.tri-iso.com/documents/news/CERECLOR-oil.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13181
https://en.wikipedia.org/wiki/Chlorinated_paraffins
https://pubmed.ncbi.nlm.nih.gov/30473303/
https://pubmed.ncbi.nlm.nih.gov/30473303/
https://www.researchgate.net/publication/325647932_The_thermal_transformation_mechanism_of_chlorinated_paraffins_An_experimental_and_density_functional_theory_study
https://www.atamanchemicals.com/cereclor_u35205/
https://plasticxperts.com/how-can-we-avoid-plasticizer-migration/
https://www.tri-iso.com/ineos-chlor-americas/cereclor-48.html
https://www.tri-iso.com/ineos-chlor-americas/cereclor-48.html
https://www.tri-iso.com/ineos-chlor-americas/cereclor-42.html
https://www.tri-iso.com/ineos-chlor-americas/cereclor-42.html
https://www.tri-iso.com/documents/ineos_chlor_cereclor_48_TDS.pdf
https://sealandchem.com/our-products/cereclor-s52
https://sealandchem.com/our-products/product-type/chlorinated-paraffin
https://www.tri-iso.com/ineos-chlor-americas/cereclor-s58.html
https://www.tri-iso.com/ineos-chlor-americas/cereclor-s58.html
https://sealandchem.com/our-products/cereclor-m50
https://www.mdpi.com/1996-1944/14/4/844
https://bastone-plastics.com/blogs/how-to-reduce-plasticizer-migration/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. Synthesis of stabilizers based on glycerides of monocarboxylic acids for industrial
chloroparaffins | Zotov | Fine Chemical Technologies [finechem-mirea.ru]

To cite this document: BenchChem. [minimizing the volatility of Cereclor in high-temperature
applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8269983#minimizing-the-volatility-of-cereclor-in-high-
temperature-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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